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Introduction

The CRISPR-Cas9 system has revolutionized genome editing, offering unprecedented
precision in modifying cellular DNA. A key challenge in realizing its full therapeutic potential is
the relatively low efficiency of the desired Homology Directed Repair (HDR) pathway compared
to the more dominant and error-prone Non-Homologous End Joining (NHEJ) pathway. NU
7026, a potent and selective inhibitor of DNA-dependent protein kinase (DNA-PK), a critical
component of the NHEJ pathway, has emerged as a valuable small molecule to enhance the
efficiency of precise gene editing via HDR. By temporarily suppressing NHEJ, NU 7026 shifts
the balance of DNA double-strand break (DSB) repair towards the HDR pathway, thereby
increasing the frequency of desired knock-ins and specific nucleotide substitutions.

These application notes provide a comprehensive overview, quantitative data, and detailed
protocols for the utilization of NU 7026 to augment CRISPR-Cas9 mediated HDR.

Mechanism of Action

NU 7026 is an ATP-competitive inhibitor of DNA-PK, displaying high selectivity over other PI3K-
related kinases such as ATM and ATR. DNA-PK plays a pivotal role in the initial steps of the
NHEJ pathway, recognizing and binding to DSBs. Inhibition of DNA-PK by NU 7026 effectively
blocks the NHEJ repair cascade, creating a wider window of opportunity for the cell to utilize
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the HDR pathway, which is active during the S and G2 phases of the cell cycle. This targeted
inhibition promotes the precise integration of a donor template at the Cas9-induced DSB site.
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Available at: [https://www.benchchem.com/product/b1684131#application-of-nu-7026-in-
crispr-cas9-hdr-enhancement]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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